![molecular formula C15H13N3O4 B6214108 1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione CAS No. 54399-47-2](/img/no-structure.png)
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione
Overview
Description
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione, also known as 5-methoxyphenyl-2-furancarboxaldehyde imidazolidin-2-one, is a synthetic compound that has been studied for its potential applications in the field of medicine. This compound has been found to possess a number of biochemical and physiological effects, and has been studied for its potential use in a variety of laboratory experiments.
Scientific Research Applications
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione has been studied for its potential applications in the field of medicine. It has been found to possess a number of biochemical and physiological effects, and has been studied for its potential use in a variety of laboratory experiments. In particular, this compound has been studied for its potential use in the treatment of cancer, as it has been found to possess anti-tumor activity. Additionally, it has been studied for its potential use in the treatment of inflammation and bacterial infections, as it has been shown to possess anti-inflammatory and antibacterial properties.
Mechanism of Action
The exact mechanism of action of 1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione is not yet fully understood. However, it has been hypothesized that this compound may act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation. Additionally, it has been suggested that this compound may act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory compounds.
Biochemical and Physiological Effects
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione has been found to possess a number of biochemical and physiological effects. In particular, this compound has been found to possess anti-tumor activity, as well as anti-inflammatory and antibacterial properties. Additionally, this compound has been found to possess antioxidant activity, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione has a number of advantages and limitations when used in laboratory experiments. One of the advantages of this compound is that it is relatively easy to synthesize, making it a useful tool for researchers. Additionally, this compound has been found to possess a variety of biochemical and physiological effects, making it useful for a variety of experiments. However, this compound is not without its limitations, as it is not yet fully understood and can be toxic if not used properly.
Future Directions
1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione has a number of potential future directions. One potential direction is the development of more effective and safe treatments for cancer, as this compound has been found to possess anti-tumor activity. Additionally, this compound could be studied for its potential use in the treatment of inflammation and bacterial infections, as it has been shown to possess anti-inflammatory and antibacterial properties. Finally, this compound could be studied for its potential use in the treatment of Alzheimer’s disease, as it has been found to possess antioxidant activity.
Synthesis Methods
The synthesis of 1-[(E)-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}amino]imidazolidine-2,4-dione is a multi-step process. The first step involves the reaction of furan-2-carbaldehyde with 4-methoxyphenylhydrazine in the presence of a base, such as sodium hydroxide, to form a hydrazone. This hydrazone is then reacted with ethyl chloroformate to form an ethyl ester. The ethyl ester is then hydrolyzed with potassium hydroxide to form a carboxylic acid, which is then reacted with 1-amino-2,4-imidazolidinedione to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 5-(4-methoxyphenyl)furan-2-carbaldehyde with imidazolidine-2,4-dione in the presence of an amine catalyst to form the desired product.", "Starting Materials": [ "5-(4-methoxyphenyl)furan-2-carbaldehyde", "imidazolidine-2,4-dione", "amine catalyst" ], "Reaction": [ "Step 1: Dissolve 5-(4-methoxyphenyl)furan-2-carbaldehyde and imidazolidine-2,4-dione in a suitable solvent.", "Step 2: Add the amine catalyst to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain the desired compound." ] } | |
CAS RN |
54399-47-2 |
Molecular Formula |
C15H13N3O4 |
Molecular Weight |
299.3 |
Purity |
95 |
Origin of Product |
United States |
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